Cas no 2248406-78-0 (2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene)

• Product Name: 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene
• CAS No: 2248406-78-0
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5835626
• PubChem ID: 137938360
• Update Time: 2025-05-24

2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-6508062
• 2248406-78-0
• 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene

• Inchi： 1S/C8H5BrF4O/c9-5-3-4(7(10)11)1-2-6(5)14-8(12)13/h1-3,7-8H
• InChI Key： GZOGUIPBHJDAEW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene

2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene

2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene is a highly specialized organic compound with the CAS number 2248406-78-0. This compound belongs to the class of brominated aromatic compounds, which are widely used in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzene ring with three substituents: a bromine atom at position 2, a difluoromethoxy group at position 1, and a difluoromethyl group at position 4. These substituents contribute to its unique chemical properties, making it a valuable intermediate in organic synthesis.

The synthesis of 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the difluoromethoxy and difluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of these syntheses. For instance, the use of palladium catalysts in Suzuki-Miyaura couplings has enabled the selective formation of these substituted benzene derivatives with minimal by-products.

One of the most notable applications of 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene is in the development of novel pharmaceutical agents. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug design. Researchers have explored its potential as a building block for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, paving the way for further preclinical trials.

In addition to its pharmaceutical applications, 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been well-documented. The fluorinated groups not only improve the stability of these agrochemicals but also enhance their selectivity towards target pests. Emerging research highlights its role in developing eco-friendly pesticides that minimize environmental impact while maintaining efficacy.

The physical properties of 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene are also worth noting. It has a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental standpoint, understanding the degradation pathways of 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydroxylation and demethylation processes. These findings are essential for designing sustainable manufacturing practices that minimize environmental contamination.

In conclusion, 2-Bromo-1-(difluoromethoxy)-4-(difluoromethyl)benzene is a versatile compound with significant potential across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and application research, positions it as a key player in modern organic chemistry. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound will undoubtedly remain at the forefront of chemical innovation.